1-Bromo-4-chloro-3,3,6-trimethylhept-5-en-2-one

• CAS No.: 89084-56-0
• Molecular Formula: C10H16BrClO
• Molecular Weight: 267.59 g/mol
• IUPAC Name: 1-bromo-4-chloro-3,3,6-trimethylhept-5-en-2-one
• InChI: InChI=1S/C10H16BrClO/c1-7(2)5-8(12)10(3,4)9(13)6-11/h5,8H,6H2,1-4H3
• InChI Key: KJERPJGKMCFOIU-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(C(C)(C)C(=O)CBr)Cl)C

Description

1-Bromo-4-chloro-3,3,6-trimethylhept-5-en-2-one is a useful research compound. Its molecular formula is C10H16BrClO and its molecular weight is 267.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.03 g (0.032 mol) of 2,5,5-trimethyl-4-chloro-2-hepten-6-one are dissolved in 75 ml of chloroform, 2 drops of an ethereal hydrogen chloride solution are added, and 5.12 g (0.032 mol) of bromine are then added in one portion at 25° C. The mixture is stirred for 2.5 hours at room temperature, and hydrogen bromide and solvent are distilled off in vacuo; the final residues are removed in a high vacuum. 8.7 g are obtained of crude, 2,5,5-trimethyl-4-chloro-7-bromo-2-hepten-6-one, the structure of which is confirmed by the 1H-NMR spectrum. It is used directly in the next stage: